Cas no 1154670-17-3 (N-(2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide)

• Product Name: N-(2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide
• CAS No: 1154670-17-3
• MF: C₁₂H₁₃ClN₂O₂S₂
• MW: 316.826819181442
• CID: 5157088
• PubChem ID: 43605632
• Update Time: 2026-03-04

N-(2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-(2-amino-2-phenylethyl)-5-chloro-
• N-(2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide

• Inchi： 1S/C12H13ClN2O2S2/c13-11-6-7-12(18-11)19(16,17)15-8-10(14)9-4-2-1-3-5-9/h1-7,10,15H,8,14H2
• InChI Key： ZPYKMQZKCBNJFG-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N)C2=CC=CC=C2)(=O)=O)SC(Cl)=CC=1

Additional information on N-(2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide

Introduction to N-(2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide (CAS No. 1154670-17-3)

N-(2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide (CAS No. 1154670-17-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, combines a thiophene core with functional groups that make it a promising candidate for various biological and chemical applications.

The molecular structure of N-(2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide incorporates a thiophene ring substituted with a chlorine atom at the 5-position and a sulfonamide group at the 2-position. The presence of the amino group in the side chain, specifically 2-amino-2-phenylethyl, enhances its reactivity and potential biological activity. This configuration suggests that the compound may exhibit properties suitable for use as an intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes, as heterocyclic compounds, are known for their role in various therapeutic agents, including antifungals, antivirals, and anticancer drugs. The introduction of functional groups such as chlorine and sulfonamide further modulates the biological activity of these compounds, making them valuable scaffolds for drug discovery.

The sulfonamide group is particularly noteworthy in medicinal chemistry due to its ability to form hydrogen bonds and its general compatibility with biological systems. Sulfonamides have been widely used in antibiotics, diuretics, and anti-inflammatory agents. In the context of N-(2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide, this group may contribute to interactions with biological targets, potentially leading to novel therapeutic effects.

The synthesis of N-(2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiophene core, followed by functionalization with chlorine and sulfonamide groups. The introduction of the 2-amino-2-phenylethyl side chain adds complexity to the synthesis but also enhances the compound's potential versatility.

2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide serve as valuable building blocks for generating libraries of molecules that can be screened for biological activity. High-throughput screening (HTS) techniques have become increasingly sophisticated, allowing researchers to rapidly assess the potential of numerous compounds across a wide range of targets. 2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. 2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide could be explored for other therapeutic applications. For instance, its structural features might make it suitable for use as an intermediate in the synthesis of antifungal or antiviral agents. The sulfonamide group's ability to form hydrogen bonds suggests that it could interact with viral proteases or other essential enzymes. 2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide, with its unique structural features, represents an exciting opportunity for further exploration in medicinal chemistry. Its potential applications span multiple therapeutic areas, making it a valuable asset for research teams seeking novel pharmacological agents. 2-amino-2-phenylethyl)-5-chlorothiophene-2-sulfonamide strong>) will play an increasingly important role in developing next-generation therapeutics. The combination of innovative synthetic strategies and advanced computational tools ensures that promising candidates like this one will continue to advance our understanding of disease processes and provide new avenues for treatment.